Cas no 23783-23-5 (N-Heptanoylglycine)

• Product Name: N-Heptanoylglycine
• CAS No: 23783-23-5
• MF: C₉H₁₇NO₃
• MW: 187.236182928085
• CID: 240048
• PubChem ID: 10932172
• Update Time: 2025-10-28

N-Heptanoylglycine Chemical and Physical Properties

Names and Identifiers

• Glycine,N-(1-oxoheptyl)-
• N-Heptanoylglycine
• 2-(heptanoylamino)acetic acid
• N-(1-Oxoheptyl)glycine
• Heptanoyl glycine
• SCHEMBL342976
• HY-W141927
• DTXSID80448764
• (Heptanoylamino)acetic Acid
• FT-0669127
• 2-heptanamidoacetic acid
• N-Heptanoylglycine, analytical reference material
• CS-0201718
• Q27144668
• AKOS009363715
• RNFCYFVPNIXAHP-UHFFFAOYSA-N
• 23783-23-5
• heptanoylglycine
• CHEBI:74433
• N-(carboxymethyl)heptanamide
• DTXCID80399585
• (Heptanoylamino)acetate
• 2-(Heptanoylamino)acetate
• DB-266333

• MDL： MFCD09909950
• Inchi： 1S/C9H17NO3/c1-2-3-4-5-6-8(11)10-7-9(12)13/h2-7H2,1H3,(H,10,11)(H,12,13)
• InChI Key： RNFCYFVPNIXAHP-UHFFFAOYSA-N
• SMILES： O=C(CCCCCC)NCC(=O)O

Computed Properties

• Exact Mass: 187.12100
• Monoisotopic Mass: 187.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.6
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 69.89000
• LogP: 1.99790

N-Heptanoylglycine Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives N-acyl-alpha amino acids

Additional information on N-Heptanoylglycine

N-Heptanoylglycine: A Comprehensive Overview

N-Heptanoylglycine, also known by its CAS registry number CAS No. 23783-23-5, is a compound of significant interest in various scientific and industrial applications. This amino acid derivative has garnered attention due to its unique chemical properties and potential uses in fields such as pharmaceuticals, food additives, and cosmetics. In this article, we will delve into the structural characteristics, synthesis methods, applications, and recent advancements associated with N-Heptanoylglycine.

The chemical structure of N-Heptanoylglycine consists of a glycine backbone with a heptanoyl group attached to the nitrogen atom. Glycine, being the simplest amino acid, serves as the foundation for this compound. The heptanoyl group introduces a hydrocarbon chain of seven carbons, which significantly influences the compound's physical and chemical properties. This structure makes N-Heptanoylglycine an amphiprotic molecule, capable of interacting with both polar and non-polar environments.

Recent studies have explored the synthesis of N-Heptanoylglycine through various methods, including peptide coupling reactions and enzymatic catalysis. One notable advancement involves the use of green chemistry principles to optimize the synthesis process. For instance, researchers have employed microwave-assisted synthesis to enhance reaction efficiency while reducing energy consumption. Such approaches align with the growing demand for sustainable chemical production methods.

In terms of applications, N-Heptanoylglycine has found utility in the food industry as a flavor enhancer and stabilizer. Its ability to form stable complexes with metal ions makes it a valuable additive in preserving food quality. Additionally, in the pharmaceutical sector, this compound has been investigated for its potential as a drug delivery agent. Its amphiprotic nature allows it to encapsulate both hydrophilic and hydrophobic drugs, improving their bioavailability.

Recent research has also highlighted the role of N-Heptanoylglycine in biological systems. Studies have shown that this compound exhibits antioxidant properties, which could be beneficial in preventing oxidative stress-related diseases. Furthermore, its ability to modulate cellular signaling pathways has opened avenues for its use in therapeutic interventions.

The cosmetic industry has also taken notice of N-Heptanoylglycine, leveraging its moisturizing and skin-repairing properties. Formulations incorporating this compound have demonstrated improved skin hydration and reduced signs of aging. These findings underscore the versatility of N-Heptanoylglycine across multiple domains.

In conclusion, N-Heptanoylglycine (CAS No. 23783-23-5) is a multifaceted compound with promising applications in various industries. Its unique chemical structure and functional properties make it a valuable asset in scientific research and industrial production. As ongoing studies continue to uncover new potentials for this compound, its role in advancing technological and therapeutic solutions is expected to grow significantly.